Cas no 77755-79-4 (Benzenamine,N-(cyclohexylmethyl)-4-nitro-)

• Product Name: Benzenamine,N-(cyclohexylmethyl)-4-nitro-
• CAS No: 77755-79-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 562982
• PubChem ID: 11984000
• Update Time: 2025-04-19

Benzenamine,N-(cyclohexylmethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(cyclohexylmethyl)-4-nitro-
• N-CYCLOHEXYLMETHYL-P-NITROANILINE
• N-(cyclohexylmethyl)-4-nitroaniline
• SCHEMBL6610075
• 77755-79-4
• DTXSID80475176
• AKOS006457613

• Inchi： 1S/C13H18N2O2/c16-15(17)13-8-6-12(7-9-13)14-10-11-4-2-1-3-5-11/h6-9,11,14H,1-5,10H2
• InChI Key： GPNSPRXIQQWPAE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17